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Compound of Interest

Compound Name: AZD1134

Cat. No.: B10837641

AZD1134: Application Notes and Protocols for
Research

Initial investigations indicate that AZD1134 is a selective herbicide and not a compound
typically studied in the context of drug development for human or veterinary applications. Our
comprehensive search of scientific literature and databases reveals that the primary
mechanism of action for AZD1134 is the inhibition of acetolactate synthase (ALS).[1] The ALS
enzyme is critical for the biosynthesis of essential amino acids in plants, and its inhibition leads
to weed death.[1] This enzyme is not present in mammals, which is why herbicides targeting
ALS are selective for plants.

There is currently no scientific evidence to suggest that AZD1134 has defined biological targets
or mechanisms of action within mammalian systems that would warrant its investigation for
drug development purposes. Searches for its use in mammalian cell studies or for established
protocols in preclinical research have not yielded any relevant results.

Therefore, the creation of detailed application notes, experimental protocols, and signaling
pathway diagrams for AZD1134 for an audience of researchers and drug development
professionals would be inappropriate and scientifically unfounded. The premise of the request
appears to be based on a misunderstanding of the compound's known biological activity.

For researchers interested in compounds with similar names that are investigated in a
biomedical context, it is crucial to verify the specific chemical entity and its documented
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biological targets. For instance, other compounds from AstraZeneca (with the "AZD" prefix) are
well-documented clinical and preclinical drug candidates with defined mechanisms of action in
human diseases. However, AZD1134 does not fall into this category based on publicly
available information.

We advise researchers to confirm the identity and biological target of any compound before
commencing experimental work. Should further information become available regarding a
validated, non-herbicide-related biological activity of AZD1134 in mammalian systems, this
document will be updated accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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